Cas no 13292-45-0 (N-Demethyl Rifampicin)

N-Demethyl Rifampicin Properties

Names and Identifiers

• Rifamycin,3-[(1-piperazinylimino)methyl]-
• N-Demethyl Rifampin
• 3-(piperazin-1-ylimino-methyl)-rifamycin
• 3-(piperidinyliminomethyl)rifamycin SV
• 4-N-Demethylrifampicin
• Demethylrifampicin
• N-Demethylrifampicin
• rifaldehyde piperazin-1-ylhydrazone
• Rifampicin AF
• NSC 143416
• N-Desmethyl Rifampicin
• Rifampicin, D-methyl
• BRN 0603769
• 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-1-piperazinylformimidoyl)-, 21-acetate
• Rifampicin AF/AP
• N-Demethylrifampin
• 3-((1-Piperazinylimino)methyl)rifampicin
• 13292-45-0
• N-Demethyl-rifampicin
• AF/AP
• [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21E)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-26-[(E)-piperazin-1-yliminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• Rifamycin, 3-((1-piperazinylimino)methyl)-
• Rifampicin AF/A
• +Expand

• InChIKey： VGEBLZDDRJDVDP-FLCOYFSZSA-N
• Inchi： InChI=1S/C42H56N4O12/c1-20-11-10-12-21(2)41(54)45-32-27(19-44-46-16-14-43-15-17-46)36(51)29-30(37(32)52)35(50)25(6)39-31(29)40(53)42(8,58-39)56-18-13-28(55-9)22(3)38(57-26(7)47)24(5)34(49)23(4)33(20)48/h10-13,18-20,22-24,28,33-34,38,43-44,48-50,52H,14-17H2,1-9H3,(H,45,54)/b11-10+,18-13+,21-12-,27-19-/t20-,22-,23+,24+,28-,33-,34+,38+,42-/m0/s1
• SMILES： CO[C@H]1C=CO[C@@]2(C(=O)C3=C(C(=C(C4C(O)=C(/C(/C(C3=4)=O)=C/NN3CCNCC3)NC(=O)C(C)=CC=C[C@H](C)[C@H](O)[C@@H](C)[C@@H](O)[C@@H](C)[C@H](OC(=O)C)[C@H]1C)O)C)O2)C |c:36,t:3,38,&1:2,6,37,39,41,43,45,47,52|

Computed Properties

• Exact Mass: 808.38900
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 5
• Monoisotopic Mass: 808.38947323g/mol
• Heavy Atom Count: 58
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 229Ų

Experimental Properties

• LogP: 4.39790
• PSA: 228.94000